Cas no 63399-77-9 ((2R)-2-methylpyrrolidine-2-carboxylic acid)

(2R)-2-Methylpyrrolidine-2-carboxylic acid is a chiral non-proteinogenic amino acid featuring a pyrrolidine ring with a methyl substituent at the 2-position. Its stereospecific (R)-configuration makes it a valuable building block in asymmetric synthesis and pharmaceutical applications, particularly in the design of peptidomimetics and bioactive compounds. The rigid pyrrolidine scaffold enhances conformational control, while the carboxylic acid functionality allows for further derivatization. This compound is useful in medicinal chemistry for developing enzyme inhibitors or receptor modulators due to its structural similarity to proline. High enantiomeric purity ensures reproducibility in research and industrial processes. Suitable for use under inert conditions to preserve stability.
(2R)-2-methylpyrrolidine-2-carboxylic acid structure
63399-77-9 structure
Product Name:(2R)-2-methylpyrrolidine-2-carboxylic acid
CAS No:63399-77-9
MF:C6H11NO2
MW:129.157041788101
MDL:MFCD08274534
CID:822557
PubChem ID:14463985
Update Time:2025-06-07

(2R)-2-methylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • (R)-2-Methylpyrrolidine-2-carboxylic acid
    • H-alpha-Methyl-D-proline
    • (R)-2-Methyl Proline
    • (S)-tert-butyl 1-(4-cyanophenyl)ethylcarbaMate
    • 2-Methyl-D-proline hydrochloride
    • D-alpha-Methylproline
    • D-A-METHYLPROLINE
    • H-ALPHA-ME-D-PRO-OH
    • (2R)-2-methylpyrrolidine-2-carboxylic acid
    • 2-methyl-D-proline(SALTDATA: HCl)
    • (R)-2-Methylproline Hydrochloride
    • MDL： MFCD08274534
    • Inchi： 1S/C6H11NO2/c1-6(5(8)9)3-2-4-7-6/h7H,2-4H2,1H3,(H,8,9)/t6-/m1/s1
    • InChI Key： LWHHAVWYGIBIEU-ZCFIWIBFSA-N
    • SMILES： OC([C@@]1(C)CCCN1)=O

Computed Properties

  • Exact Mass: 129.07900
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1

Experimental Properties

  • Density: 1.119
  • Melting Point: 340 ºC (dec.)
  • PSA: 49.33000
  • LogP: 0.54190

(2R)-2-methylpyrrolidine-2-carboxylic acid Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(2R)-2-methylpyrrolidine-2-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
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(R)-2-Methylproline
 63399-77-9 97%
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JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
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JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
75R0418-500mg
(R)-2-Methylproline
 63399-77-9 97%
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JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
75R0418-100mg
(R)-2-Methylproline
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Chemenu
CM108349-5g
2-Methyl-D-proline hydrochloride
 63399-77-9 97%
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 $196 2021-06-09
Chemenu
CM108349-10g
2-Methyl-D-proline hydrochloride
 63399-77-9 97%
10g
 $355 2021-06-09
Chemenu
CM108349-25g
2-Methyl-D-proline hydrochloride
 63399-77-9 97%
25g
 $748 2021-06-09
Fluorochem
044903-1g
R)-2-Methylproline
 63399-77-9 95%
1g
 ￡62.00 2022-03-01
Fluorochem
044903-5g
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 63399-77-9 95%
5g
 ￡158.00 2022-03-01
Fluorochem
044903-10g
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 63399-77-9 95%
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 ￡310.00 2022-03-01

(2R)-2-methylpyrrolidine-2-carboxylic acid Production Method

(2R)-2-methylpyrrolidine-2-carboxylic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:63399-77-9)(2R)-2-methylpyrrolidine-2-carboxylic acid
Order Number:A834361
Stock Status:in Stock
Quantity:1g/5g/10g/25g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:37
Price ($):265.0/338.0/406.0/827.0
Email:sales@amadischem.com
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:63399-77-9)(R)-2-methylpyrrolidine-2-carboxylic acid
Order Number:JY417
Stock Status:in Stock
Quantity:100g; 1kg; 10kg; 25kg
Purity:95%
Pricing Information Last Updated:Tuesday, 15 July 2025 11:20
Price ($):discuss personally
Email:miley@joybiotech.com

(2R)-2-methylpyrrolidine-2-carboxylic acid Related Literature

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63399-77-9 ((2R)-2-methylpyrrolidine-2-carboxylic acid) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:63399-77-9)(2R)-2-methylpyrrolidine-2-carboxylic acid
A834361
Purity:99%/99%/99%/99%
Quantity:1g/5g/10g/25g
Price ($):265.0/338.0/406.0/827.0
Email
Shanghai Joy Biotech Ltd
(CAS:63399-77-9)(R)-2-methylpyrrolidine-2-carboxylic acid
JY417
Purity:95%
Quantity:100g; 1kg; 10kg; 25kg
Price ($):Inquiry
Email